In the present study, an epoxy compound, 1,2-epoxy-6-methyl-triglycidyl-3,4,5-cyclohexanetricarboxylate (EGCHC) synthesized from sorbic acid, maleic anhydride, and allyl alcohol is proposed. Using commodity chemicals, a bio-based carbon content of 68.4 % for the EGCHC resin is achieved. When cured with amine hardeners, the high oxirane content of EGCHC forms stiff cross-linked networks with strong mechanical and thermal properties. The characterization of the epoxy specimens showed that EGCHC can compete with conventional epoxy resins such as DGEBA. A maximum stiffness of 3965 MPa, tensile strength of 76 MPa, and Tg of 130 °C can be obtained by curing EGCHC with isophorone diamine (IPD). The cured resin showed to be decomposable under mild conditions due to the ester bonds. The solid material properties of EGCHC expose its potential as a promising bisphenol A, and epichlorohydrine free alternative to conventional petroleum-based epoxies with an overall high bio-based carbon content.

Zein, which accounts for around 80% of the total protein composition in corn, is a biocompatible and biodegradable substance derived from renewable sources. Although insoluble in water, its amphiphilic characteristics are utilized to generate nanoparticles, nanofibers, microparticles, and even films. Numerous recent studies have demonstrated the potential of zein as a prospective biomaterial to develop fibrous scaffolds for biomedical functions owing to its biocompatibility, fibrous formation, and encapsulating qualities. Fabrication of zein-based fibrous scaffolds for biomedical applications is achieved by a wide variety of techniques, including electrospinning, wet spinning, freeze drying, and additive manufacturing. This article overviews current advancements in manufacturing techniques for zein-based fibrous scaffolds. In addition, it summarizes the most recent biomedical applications and research activities utilizing zein-based fibrous scaffolds. Overall, zein is proposed as a potential biomaterial for the production of fibrous scaffolds that stimulate cell adhesion and proliferation in a number of exciting biomedical applications due to its biodegradability, biocompatibility, and other unique features related to its structure.

The working electronic devices and batteries generate a lot of heat, if this heats not release quickly, it will not only have a great impact on the performance of the devices, but also cause certain safety hazards. The passive thermal management based on organic phase change materials (PCMs) stands out due to its excellent temperature regulation capability as well as the buffer protection capability for device overload. In view of these, a series of flexible EVA/EG@PW (EE@P) phase change composites (PCCs) with high thermal conductivity are prepared by efficiently constructing porous skeletons and thermal conductive pathways through sacrificial template method, and introducing paraffin wax (PW) by simple vacuum impregnation technique. The PCC exhibits high thermal conductivity (2.6 W m−1 K−1), high enthalpy (153.5 J g−1), and good flexibility. In addition, the PCC possesses excellent cycling stability and thermal stability. In practical application, the PCC shows good temperature control ability for LED and shows great potential application in the field of thermal management.

It is important to consider mechanical, biological, and antibacterial properties of scaffolds when used for tissue engineering applications. This study presents a method to create complex “wavy” architecture polycaprolactone (PCL) scaffolds toward the development of tissue engineered ligament and tendon tissue substitutes, fabricated using melt electrowriting (MEW) and loaded with vancomycin (5, 10, and 25% w/w). Scaffolds are characterized for both mechanical and biological properties. Loading PCL scaffolds with vancomycin with modified solvent evaporation technique achieves a high loading efficiency of maximum 18% w/w and high encapsulation efficiency with over 89%. Vancomycin loaded PCL scaffolds with all three doses (5, 10, and 25% w/w) display antibacterial activity against Gram-positive Staphylococcus aureus (S. aureus) up to 14 days of release. Initial burst followed by a sustained release is observed on all three vancomycin loaded scaffolds for up to 28 days. Importantly, in addition to antibacterial properties, vancomycin-loaded PCL scaffolds also display improved mechanical properties compared to traditional crosshatch design MEW scaffolds and are noncytotoxic at all concentrations as demonstrated by live-dead staining, cell attachment and proliferation assays indicating its potential as an effective treatment option for tissue regeneration in rotator cuff injuries or other tissues undergoing tensile biomechanical loading.

A wound evolves with variable pHs depending on the healing stage, and the maintenance of mild acidic condition can help healing by deterring the formation of a biofilm. Herein, a dual-layer wound dressing with an acid-responsive zeolitic imidazolate framework–8 (ZIF-8) layer and an acid-modulating layer is designed to control the acid-dependent release of therapeutic agents for the improved healing process. The outer dressing layer is coated with curcumin-incorporated ZIF-8, where curcumin and zinc ions are released upon dissociation of ZIF-8 in an acidic condition. The inner layer, a pH modulator, is fabricated by electrospinning polyvinylpyrrolidone with addition of acetic acid. In vitro release test shows that the outer layer dressing attains a considerably higher release of curcumin and Zn2+ under an acidic condition. Combined with the inner acidic layer, the dual layer dressing exhibits facilitated release of effective agents regardless of environmental pHs, attributed to the proper pH modulation to about 6.5. The anti-oxidant activity of curcumin and antibacterial activity of Zn2+ are confirmed. The study highlights the novel proof-of-concept design of active wound dressing demonstrating the dual functions of pH regulation and the stimulus-responsive drug delivery.

Embedding multiple pharmaceutical drugs into poly(lactic-co-glycolic acid) (PLGA) nanofibers is known to improve the regeneration of the Achilles tendon upon implantation after injury and rapidly restore post-surgery activity. In this study, an implantable material comprising celecoxib, collagen, bupivacaine, and PLGA (CCBP) is prepared by electrospinning. Its in vitro/vivo drug discharge behaviors are evaluated, and its efficacy in tendon regeneration is investigated in a rat model. The regeneration capacity of the wounded tendon is also compared with that of a doxycycline-collagen-bupivacaine-PLGA (DCBP) combination. The results show that, relative to the primary PLGA nanofibers, the pharmaceutical-embedded nanofibers have thinner fiber diameters and higher hydrophilicity. The drug-eluting nanofibers also offer a sustained release of celecoxib for at least 30 d in vitro and 28 d in vivo. Achilles tendons regenerated using the CCBP combination nanofibers demonstrate a significantly higher maximum load-to-failure than normal tendons and those repaired using the DCBP combination. Additionally, the expression of growth factors and composition of collagen I induced by the CCBP combination are superior to those induced by the DCBP combination. The results suggest that the CCBP combination is a promising scaffold for the repair of ruptured Achilles tendons.

Increasing demand in automotive, construction, and medical industries for materials with reduced weight and high mechanical durability has given rise to porous materials and composites. Materials combining nano- and microporosity and a well-defined cellular macroporous architecture offer great potential weight reduction while maintaining mechanical durability. To achieve predictable mechanical performance, it is essential to apply experimental and computational efforts to precisely describe material structure–properties relationships. This study explores polymer structures with polymerization-inherited porosity and well-defined macroporous geometry, fabricated via digital light processing (DLP) 3Dprinting. Pore size and relative density are varied by ink composition and printing parameters to track their influence on the structure stiffness. Simulated stiffness values for the base polymer correspond to the experimentally determined elastic properties, showing Young's moduli of 554–722 MPa depending on the cosolvent ratio, which confirms the structure–properties relationship. Macroporosity is introduced in the form of a 3D tetrahedral bending-dominated architecture with the resulting specific Young's moduli of 79.5 MPa cm3 g−1, comparable to foams. To merge the gap in stiffnesses, further investigation of structure–property relationships of various 3D–printed lattice architectures, as well as its application to other stereolithography methods to eliminate the negative effects from printing artifacts and resolution limit of the DLP 3D-printing, are envisioned.

Piezoelectric materials have wide-ranging applications owing to their capacity to convert mechanical energy into electrical energy in daily life scenarios. With rapid development in fields such as wearable electronics, intelligent electronic products, and medical equipment, the requirement for the elasticity of piezoelectric materials has become increasingly stringent. However, combining high piezoelectric performance with high elasticity in most conventional piezoelectric materials is challenging, limiting the application of piezoelectric elastomers in complex scenarios. Recently, several piezoelectric elastomer materials with good flexibility, high elasticity, and easy processing ability have been reported, and their applications in soft devices have rapidly developed. In this review, the current state of piezoelectric elastomers and their applications are systematically reviewed. Additionally, an overview of trends in the development of piezoelectric elastomer materials is given, providing a reference for future research in this field.

The present study highlights a range of surface and volume extrudate patterns that can be detected during the extrusion flow of long-chain branched polymers. Thus, four linear low-density polyethylenes (LDPEs) have been extruded using a single-screw extruder coupled to an inline optical imaging system. The selected LDPEs are selected to outline the influence of molecular weight and long-chain branching on the types of melt flow extrusion instabilities (MFEI). Through the inline imaging system, space–time diagrams are constructed and analyzed via Fourier-transformation using a custom moving window procedure. Based on the number of characteristic frequencies, peak broadness, and whether they are surface or volume distortions, three main MFEI types, distinct from those typically observed in linear and short-chain branched polymers, are identified. The higher molecular weight, low long-chain branching LDPEs exhibited all three instability types, including a special type volume instability. Independently of the molecular weight, higher long-chain branching appeared to have a stabilizing effect on the transition sequences by suppressing volume extrudate distortions or limiting surface patters to a form of weak intensity type.

With the increasing interest in biopolymer nanofibers for diverse applications, the characterization of these materials in the physiological environment has become of equal interest and importance. This study performs first-time simulated body fluid (SBF) degradation and tensile mechanical analyses of blended fish gelatin (FGEL) and polycaprolactone (PCL) nanofibrous meshes prepared by a high-throughput free-surface alternating field electrospinning. The thermally crosslinked FGEL/PCL nanofibrous materials with 84–96% porosity and up to 60 wt% PCL fraction demonstrate mass retention up to 88.4% after 14 days in SBF. The trends in the PCL crystallinity and FGEL secondary structure modification during the SBF degradation are analyzed by Fourier transform infrared spectroscopy. Tensile tests of such porous, 0.1–2.2 mm thick FGEL/PCL nanofibrous meshes in SBF reveal the ultimate tensile strength, Young's modulus, and elongation at break within the ranges of 60–105 kPa, 0.3–1.6 MPa, and 20–70%, respectively, depending on the FGEL/PCL mass ratio. The results demonstrate that FGEL/PCL nanofibrous materials prepared from poorly miscible FGEL and PCL can be suitable for selected biomedical applications such as scaffolds for skin, cranial cruciate ligament, articular cartilage, or vascular tissue repair.